Cas no 47119-84-6 (Benzene,1,1'-sulfonylbis[3-isocyanato-)

• Product Name: Benzene,1,1'-sulfonylbis[3-isocyanato-
• CAS No: 47119-84-6
• MF: C₁₄H₈N₂O₄S
• MW: 300.289321899414
• CID: 334097
• PubChem ID: 237352
• Update Time: 2025-04-19

Benzene,1,1'-sulfonylbis[3-isocyanato- Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-3-(3-isocyanatophenyl)sulfonylbenzene
• 1-isocyanato-3-(3-isocyanatophenyl)sulfonyl-benzene
• (Sulfonyl-di-1,3-phenylen)diisocyanat
• 1,1'-sulfonylbis(3-isocyanatobenzene)
• 3,3'-Diisocyanatodiphenylsulfone
• 3,3'-diisocyanato-diphenylsulphone
• AC1L5YLW
• AC1Q6TQT
• AR-1B4934
• Bis-(3-isocyanato-phenyl)-sulfon
• CTK4I9737
• KST-1B5263
• NSC40768
• 47119-84-6
• DTXSID50285163
• NSC-40768
• SCHEMBL483895
• Benzene,1,1'-sulfonylbis[3-isocyanato-

• Inchi： 1S/C14H8N2O4S/c17-9-15-11-3-1-5-13(7-11)21(19,20)14-6-2-4-12(8-14)16-10-18/h1-8H
• InChI Key： YLLYHGYVPJDNCX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N=C=O)(C1C=CC=C(C=1)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 300.02047791g/mol
• Monoisotopic Mass: 300.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų